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This document provides a detailed overview of the capabilities and experimental protocols for

conducting operando catalysis studies on the French Absorption Spectroscopy Beamline in

Material & Environmental Sciences (FAME) at the European Synchrotron Radiation Facility

(ESRF). The FAME beamline (BM30) is a powerful tool for elucidating the structural and

electronic properties of catalytic materials under realistic reaction conditions.

Introduction to Operando X-ray Absorption
Spectroscopy (XAS) in Catalysis
Operando spectroscopy is a critical methodology in catalysis research that involves the

simultaneous measurement of a catalyst's spectroscopic signature and its catalytic activity or

selectivity.[1][2] This approach provides a direct correlation between the structural and

electronic properties of the active sites and their catalytic performance, offering invaluable

insights into reaction mechanisms, catalyst activation, and deactivation phenomena.

X-ray Absorption Spectroscopy (XAS) is particularly well-suited for operando studies due to its

element specificity, sensitivity to the local atomic and electronic structure, and its applicability to
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a wide range of sample forms, including crystalline, amorphous, and nanoparticulate materials.

[1] The technique can be divided into two main regions: X-ray Absorption Near Edge Structure

(XANES), which provides information on the oxidation state and coordination geometry of the

absorbing atom, and Extended X-ray Absorption Fine Structure (EXAFS), which reveals details

about the coordination number, bond distances, and identity of neighboring atoms.

The FAME Beamline at ESRF
The FAME beamline is a bending magnet beamline at the ESRF dedicated to X-ray Absorption

Spectroscopy. It is designed to maximize photon flux and optimize stability, making it ideal for

studying highly diluted elements, which is often the case in catalytic systems.[3] The beamline

is equipped with various sample environments to facilitate in-situ and operando measurements.

FAME (BM30) Beamline Specifications
The technical specifications of the FAME beamline are summarized in the table below. It is

important to note that the beamline is scheduled to reopen to users in September 2025 after an

upgrade, and some specifications may be subject to change.

Parameter Value Reference

Energy Range 4.8 - 40 keV [4]

Beam Size (H x V) 200 x 80 µm² [4]

Nominal Flux 1 x 10¹² ph/sec [4]

Monochromator
Si(111) or Si(220) two-crystal

monochromator
[3]

Detectors

- 30-element Canberra Ge

solid-state detector

(fluorescence) - Si diodes

(transmission)

[3]

Available Sample Environments for Operando Catalysis
The FAME beamline offers a suite of sample environments designed for in-situ and operando

experiments, allowing for precise control of temperature, pressure, and gas composition.
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Sample
Environment

Temperature
Range

Pressure
Range

Key Features Reference

High-

Temperature

Reaction Cell

20 - 1000°C Atmospheric

Remote-

controlled gas

distribution

system, mass

spectrometer for

product analysis.

[4]

High-

Pressure/High-

Temperature

Vessel

20 - 1200°C 1 - 2000 bar

Suitable for

studies under

extreme

conditions.

[4]

New High-

Pressure/High-

Temperature

Reactor Cell

up to 1000°C up to 1000 bar

Vitreous carbon

plug-flow reactor,

automated gas

distribution,

compatible with

transmission and

fluorescence

modes.

Experimental Protocols for Operando XAS Studies
This section outlines a general protocol for conducting an operando XAS experiment on a solid

catalyst at the FAME beamline. The specific parameters will need to be adapted based on the

catalytic system and reaction under investigation.

Sample Preparation
Proper sample preparation is crucial for obtaining high-quality operando XAS data.

Catalyst Powder: The catalyst powder should be sieved to a uniform particle size to ensure a

homogeneous packing in the reactor cell and to minimize mass transfer limitations.
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Self-Supporting Wafer: For transmission measurements, press the catalyst powder into a

self-supporting wafer of a thickness that results in an absorption edge step (Δμx) of

approximately 1. The total absorption should be less than 2.5 to avoid non-linear effects.

Diluted Samples: For highly absorbing catalysts or for fluorescence measurements, the

catalyst can be diluted with an inert, low-Z material such as boron nitride or cellulose. This

ensures that the fluorescence signal is not distorted by self-absorption effects.

Loading into the Reactor: Carefully load the prepared catalyst into the operando cell,

ensuring a packed and stable catalyst bed. Quartz wool plugs are typically used to secure

the catalyst bed in place.

Experimental Setup and Data Acquisition
The following diagram illustrates a typical experimental workflow for an operando XAS

experiment at the FAME beamline.

Preparation
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Operando Experiment

Data Analysis
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Connect Gas &
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Acquire XAS Spectra
(XANES & EXAFS)
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Caption: Experimental workflow for operando XAS studies.
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Mounting and Alignment: Mount the sealed operando cell onto the sample stage of the

FAME beamline. Align the cell so that the X-ray beam passes through the catalyst bed.

Gas and Product Analysis Setup: Connect the gas lines for reactants and inert gases to the

operando cell through a mass flow controller system. Connect the outlet of the cell to a mass

spectrometer or gas chromatograph for real-time product analysis.

Catalyst Pre-treatment: Heat the catalyst to the desired temperature under a specific gas

flow (e.g., inert gas for drying, reducing gas for activation) while monitoring the XAS

spectrum to follow the structural changes during this process.

Initiation of Reaction: Once the catalyst is in the desired state, introduce the reactant gas

mixture at the desired temperature, pressure, and flow rate.

Data Acquisition: Begin acquiring XAS spectra (both XANES and EXAFS) in a time-resolved

manner. The acquisition time per spectrum will depend on the concentration of the element

of interest and the dynamics of the catalytic process. For fluorescence measurements on

dilute samples, a 30-element Ge solid-state detector is available to maximize the signal-to-

noise ratio.[3]

Simultaneous Product Monitoring: Continuously monitor the composition of the gas stream

exiting the reactor using the mass spectrometer to obtain catalytic activity and selectivity

data that can be directly correlated with the simultaneously acquired XAS spectra.

Data Presentation: Examples of Operando Studies
The following table summarizes hypothetical experimental parameters for various catalytic

reactions that can be studied at the FAME beamline, based on the available equipment and

literature precedents.
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Catalytic
Reaction

Catalyst
System

Absorbing
Element /
Edge

Temperatur
e Range
(°C)

Pressure
Range (bar)

Gas
Compositio
n

CO₂

Hydrogenatio

n

InCo/SiO₂ Co K-edge 200 - 400 1 - 50 H₂/CO₂/Ar

CO Oxidation Pt/CeO₂ Pt L₃-edge 50 - 300 1 - 10 CO/O₂/He

Fischer-

Tropsch

Synthesis

Co/Al₂O₃ Co K-edge 200 - 300 10 - 40 H₂/CO/N₂

Automotive

Catalysis

(Three-Way

Catalyst)

Rh/Al₂O₃ Rh K-edge 100 - 800 1 - 5
CO/NO/C₃H₆/

O₂/N₂

Methane Dry

Reforming
Ni/CeO₂-ZrO₂ Ni K-edge 600 - 850 1 - 20 CH₄/CO₂/Ar

Data Analysis Protocol
A robust data analysis workflow is essential to extract meaningful structural information from

operando XAS data. The Demeter software package, which includes Athena for data

processing and Artemis for EXAFS fitting, is a widely used tool for this purpose.[5][6][7][8][9]

[10][11][12][13]

Data Pre-processing with Athena
The initial steps involve processing the raw absorption data to isolate the XAFS signal (χ(k)).
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Caption: Data analysis workflow for operando XAS.

Data Import and Merging: Import the raw data files into Athena. For time-resolved

experiments with multiple scans at each time point, merge the scans to improve the signal-

to-noise ratio.[5]

Energy Calibration: Calibrate the energy scale of the experimental data using a

simultaneously measured spectrum of a standard metal foil.[9]

Pre-edge Subtraction and Normalization: Subtract the pre-edge background by fitting a line

or a polynomial to the pre-edge region. Normalize the absorption edge jump to unity to

facilitate comparison between different spectra.[8][9]

Background Subtraction: Isolate the EXAFS oscillations (χ(E)) from the smooth atomic

absorption background (μ₀(E)) using a spline function.[8]

Conversion to k-space: Convert the energy scale (E) to photoelectron wavevector (k) space.

Fourier Transform: Perform a Fourier transform of the k-weighted χ(k) data to obtain the

pseudo-radial distribution function in R-space, which shows peaks corresponding to different

coordination shells around the absorbing atom.[9]

EXAFS Fitting with Artemis
The EXAFS equation is used to fit the experimental χ(k) data to a theoretical model to extract

quantitative structural parameters.
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Generate Theoretical Model: Generate theoretical scattering paths using the FEFF code,

which is integrated into Artemis. This requires an initial structural model, which can be

obtained from crystallographic data of known compounds.[6][7][10]

Define Fitting Parameters: Define the parameters to be varied during the fit, such as the

coordination number (N), interatomic distance (R), the Debye-Waller factor (σ², which

accounts for thermal and static disorder), and the edge energy shift (ΔE₀).[7]

Perform the Fit: Fit the theoretical model to the experimental data in R-space or k-space.[6]

[7]

Evaluate Fit Quality: Assess the quality of the fit using statistical parameters such as the R-

factor and by visually inspecting the agreement between the experimental data and the fit.

Concluding Remarks
The FAME beamline at the ESRF provides a state-of-the-art facility for conducting operando

XAS studies of catalytic materials. The combination of a high-flux X-ray source, advanced

detectors, and specialized sample environments enables researchers to gain fundamental

insights into the structure-activity relationships that govern catalytic processes. The protocols

and data analysis workflows outlined in this document provide a comprehensive guide for users

to design and execute successful operando catalysis experiments at the FAME beamline.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the key components of an

operando XAS experiment at the FAME beamline.
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Caption: Logical relationships in an operando XAS experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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